Cas no 2171720-65-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid
• CAS No: 2171720-65-1
• MF: C₂₇H₂₁FN₂O₅
• MW: 472.464450597763
• CID: 5783400
• PubChem ID: 165555246
• Update Time: 2025-06-09

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1572926
• 2171720-65-1
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-5-fluorobenzoic acid
• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid

• Inchi： 1S/C27H21FN2O5/c1-2-7-24(25(31)29-18-13-16(26(32)33)12-17(28)14-18)30-27(34)35-15-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h1,3-6,8-14,23-24H,7,15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FICHEKYGAHMUNM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 472.14344994g/mol
• Monoisotopic Mass: 472.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic Acid (CAS No. 2171720-65-1)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid, identified by its CAS number 2171720-65-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core substituted with a fluorine atom, an amino group, and a pentynamido side chain. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in synthetic chemistry and drug development.

The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid makes it a versatile intermediate in the synthesis of more complex pharmaceutical agents. The benzoic acid moiety is well-known for its role in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The introduction of a fluorine atom at the 5-position of the benzoic ring enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further derivatization.

The pentynamido side chain is particularly noteworthy, as it introduces a high degree of reactivity that can be exploited in various synthetic pathways. This functionality allows for further modifications, enabling the creation of novel compounds with tailored biological activities. The Fmoc group, on the other hand, serves as an effective protecting group for the amino function, ensuring that the compound remains stable during synthetic processes while preserving its reactivity for subsequent chemical transformations.

In recent years, there has been growing interest in fluorinated benzoic acids due to their potential applications in medicinal chemistry. Fluorine atoms are known to influence the pharmacokinetic properties of drugs, including their solubility, metabolic stability, and binding affinity to biological targets. For instance, studies have shown that fluorine substitution can enhance the potency and selectivity of drug candidates, making them more effective in treating various diseases.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has been instrumental in achieving these goals. These methods not only improve efficiency but also minimize unwanted side reactions, leading to cleaner products that are better suited for further development.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid suggest that it could be used as a building block for small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For example, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases.

The role of computational chemistry and molecular modeling has been increasingly important in the design and optimization of such compounds. By leveraging computational tools, researchers can predict the binding modes of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-5-fluorobenzoic acid to biological targets and identify potential modifications that could enhance its efficacy. This approach has already led to several promising candidates that are being further investigated in preclinical studies.

In addition to its pharmaceutical applications, 3-2-({(9H-fluorenylmethoxycarbonyl)}amino)pent-4-ynamido-5-fluorobenzoic acid may also find utility in materials science and industrial chemistry. Its unique structural features make it a valuable precursor for synthesizing advanced materials with specific properties. For instance, polymers derived from this compound could exhibit enhanced thermal stability or mechanical strength, making them suitable for high-performance applications.

The future prospects for 3-2-({(9H-fluorenylmethoxycarbonyl)}amino)pent-4-ynamido-5-fluorobenzoic acid are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of biological systems continues to grow, so too does the need for innovative chemical tools to address complex diseases and challenges. This compound represents a significant step forward in this direction, offering a versatile platform for future discoveries.